Cas no 74464-44-1 (L-Glucono-1,4-lactone)

L-Glucono-1,4-lactone (GDL) is a cyclic ester of gluconic acid, commonly used as a mild acidulant, sequestrant, and leavening agent in food and pharmaceutical applications. Its gradual hydrolysis in aqueous solutions releases gluconic acid, providing controlled acidity without abrupt pH shifts. GDL is valued for its non-toxic, biodegradable properties and compatibility with clean-label formulations. In food processing, it serves as a coagulant in tofu production and a pH regulator in dairy products. Its slow acid release also makes it suitable for delayed-action systems in baking and meat curing. The compound exhibits high purity and stability, ensuring consistent performance in industrial and laboratory settings.

L-Glucono-1,4-lactone structure

Product Name:L-Glucono-1,4-lactone

CAS No:74464-44-1

MF:C₆H₁₀O₆

MW:178.140002727509

CID:4674020

Update Time:2025-10-06

L-Glucono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

- B127M65W5J
- L-Glucono-gamma-lactone
- L-glucono-1,4-lactone
- Glucono-gamma-lactone, L-
- L-Gluconic acid, gamma-lactone
- (3S,4S,5S)-5-((1S)-1,2-Dihydroxyethyl)-3,4-dihydroxy-tetrahydrofuran-2-one
- L-Glucono-1,4-lactone
- Inchi： 1S/C6H10O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-5,7-10H,1H2/t2-,3-,4-,5-/m0/s1
- InChI Key： SXZYCXMUPBBULW-FCAWWPLPSA-N
- SMILES： O1C([C@H]([C@@H]([C@@H]1[C@H](CO)O)O)O)=O

Computed Properties

Exact Mass: 178.048
Monoisotopic Mass: 178.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 107

Experimental Properties

Density: 1.8±0.1 g/cm3
Boiling Point: 467.9±18.0 °C at 760 mmHg
Flash Point: 201.5±14.7 °C
Vapor Pressure: 0.0±2.6 mmHg at 25°C

L-Glucono-1,4-lactone Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

L-Glucono-1,4-lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	G417480-25mg	L-Glucono-1,4-lactone	74464-44-1	25mg	$ 50.00	2022-06-04
TRC	G417480-50mg	L-Glucono-1,4-lactone	74464-44-1	50mg	$ 70.00	2022-06-04
TRC	G417480-200mg	L-Glucono-1,4-lactone	74464-44-1	200mg	$ 250.00	2022-06-04
Biosynth	MG59520-100 mg	L-Glucono-1,4-lactone	74464-44-1	100MG	$78.77	2023-01-03
Biosynth	MG59520-250 mg	L-Glucono-1,4-lactone	74464-44-1	250MG	$142.93	2023-01-03
Biosynth	MG59520-500 mg	L-Glucono-1,4-lactone	74464-44-1	500MG	$222.34	2023-01-03
Biosynth	MG59520-1000 mg	L-Glucono-1,4-lactone	74464-44-1	1g	$317.63	2023-01-03
Biosynth	MG59520-2000 mg	L-Glucono-1,4-lactone	74464-44-1	2g	$476.46	2023-01-03